Cas no 514209-40-6 (2-(4-Methylpiperazin-1-ylmethyl)benzoic acid)

• Product Name: 2-(4-Methylpiperazin-1-ylmethyl)benzoic acid
• CAS No: 514209-40-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD06797777
• CID: 821094
• PubChem ID: 4769784
• Update Time: 2025-09-18

2-(4-Methylpiperazin-1-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-ylmethyl)benzoic acid
• 2-[(4-methylpiperazin-1-yl)methyl]benzoic acid
• DB-001752
• 2-(4-Methylpiperazin-1-ylmethyl)benzoicacid
• DTXSID90406375
• MFCD06797777
• J-505245
• AKOS000293144
• EN300-1196687
• 514209-40-6
• GS-4463
• 2-((4-methylpiperazin-1-yl)methyl)benzoic acid
• CS-0117918
• SCHEMBL3454127
• 2-(4-methylpiperazin-1-ylmethyl)benzoic acid, AldrichCPR
• SY109758
• 2-[(4-methyl-1-piperazinyl)methyl]benzoic acid

• MDL： MFCD06797777
• Inchi： 1S/C13H18N2O2/c1-14-6-8-15(9-7-14)10-11-4-2-3-5-12(11)13(16)17/h2-5H,6-10H2,1H3,(H,16,17)
• InChI Key： QFGAZCPGMRUCDN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.78000
• LogP: 1.00800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids